N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide

• IUPAC Name: N-[2-(1-benzofuran-2-yl)-2-(dimethylamino)ethyl]-4-(dimethylsulfamoyl)benzamide
• InChI: InChI=1S/C21H25N3O4S/c1-23(2)18(20-13-16-7-5-6-8-19(16)28-20)14-22-21(25)15-9-11-17(12-10-15)29(26,27)24(3)4/h5-13,18H,14H2,1-4H3,(H,22,25)
• InChI Key: YIZMXVKJOGVSMR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C1=CC=C(C=C1)S(=O)(=O)N(C)C)C2=CC3=CC=CC=C3O2
• Molecular Formula: C21H25N3O4S
• Molecular Weight: 415.5 g/mol

Description

N-(2-(benzofuran-2-yl)-2-(dimethylamino)ethyl)-4-(N,N-dimethylsulfamoyl)benzamide is a useful research compound. Its molecular formula is C21H25N3O4S and its molecular weight is 415.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

• Benzofuran derivatives have emerged as promising antimicrobial agents. .
• Specifically, benzofuran-based compounds have been investigated for their activity against clinically approved microbial targets. .

Skin Disease Treatment

• .

Anticancer Activity

• Benzofuran derivatives have been evaluated for their anticancer properties. .

Drug Discovery and Development

• Benzofuran’s diverse pharmacological applications make it a privileged structure in drug discovery. .

Bioavailability Enhancement

• Recent benzofuran compounds have achieved improved bioavailability, allowing for once-daily dosing. .

Multidrug-Resistant Infections

• .

Mechanism of Action

Target of Action

Benzofuran derivatives have been found to exhibit a wide range of biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . These activities suggest that the compound may interact with multiple targets, including enzymes, receptors, and other proteins involved in these biological processes.

Mode of Action

It is known that benzofuran derivatives can interact with their targets in various ways, such as by inhibiting enzyme activity, blocking receptor binding, or interfering with cellular processes . The specific mode of action would depend on the particular target and the structural features of the compound.

Biochemical Pathways

These could include pathways involved in cell growth and proliferation (in the case of anti-tumor activity), bacterial cell wall synthesis (in the case of antibacterial activity), and viral replication (in the case of antiviral activity) .

Pharmacokinetics

It is noted that improved bioavailability is a target achieved with most of the more recent compounds . This suggests that the compound may have been designed or modified to enhance its absorption into the body, distribution to the site of action, and metabolic stability, while ensuring its effective excretion.

Result of Action

Given its potential anti-tumor, antibacterial, anti-oxidative, and antiviral activities , the compound could induce cell death in cancer cells, inhibit bacterial growth, reduce oxidative stress, or prevent viral replication.